Cas no 299949-24-9 (ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 299949-24-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD00719779
• CID: 852801
• PubChem ID: 296187
• Update Time: 2025-07-20

ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-oxo-4-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-4-(4-methylphenyl)-2-oxo-, ethyl ester
• Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• AC1L6PRH
• ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• F0095-1736
• Maybridge1_008370
• NSC166058
• Oprea1_334968
• Oprea1_717943
• SureCN1227524
• AB00087956-01
• ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• KTAAWYJATJFYRS-UHFFFAOYSA-N
• DTXSID90304509
• MFCD00719779
• AKOS000573678
• SB58434
• 5-ethoxycarbonyl-6-methyl-4-(4-methylphenyl)-3,4-dihydropyrimidin-2(1h)-one
• J-521201
• 7T-0311
• ethyl6-methyl-2-oxo-4-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ET 6-METHYL-4-(4-METHYLPHENYL)-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• STK364115
• AB00087956-02
• SCHEMBL1227524
• AKOS016294326
• ethyl 4-(4-methylphenyl)-2-hydroxy-6-methyl-1,4-dihydropyrimidin-5-carboxylate
• HMS565E10
• Ethyl 6-methyl-2-oxo-4-p-tolyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• NSC-166058
• 299949-24-9
• VU0488201-1
• Z47751404

• MDL： MFCD00719779
• Inchi： 1S/C15H18N2O3/c1-4-20-14(18)12-10(3)16-15(19)17-13(12)11-7-5-9(2)6-8-11/h5-8,13H,4H2,1-3H3,(H2,16,17,19)
• InChI Key： KTAAWYJATJFYRS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(NC1C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 274.132
• Monoisotopic Mass: 274.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Melting Point: 218-219°C

ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Introduction to Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 299949-24-9)

Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, identified by its CAS number 299949-24-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the tetrahydropyrimidine class, which has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry. The structural features of this molecule, particularly its 6-methyl and 4-(4-methylphenyl) substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis of Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The process typically begins with the formation of the tetrahydropyrimidine core, followed by functionalization at the 5-position with a carboxylate group. The introduction of the 6-methyl and 4-(4-methylphenyl) groups further refines the molecular structure, enhancing its reactivity and potential utility in pharmaceutical applications.

In recent years, there has been a growing interest in tetrahydropyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit promising biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of the ester group in Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate not only influences its solubility but also plays a crucial role in modulating its pharmacokinetic behavior.

The pharmacological potential of this compound has been explored through several preclinical studies. Researchers have focused on its interaction with specific biological targets, aiming to elucidate its mechanism of action. Preliminary findings suggest that it may inhibit certain enzymes or receptors involved in disease pathways, making it a valuable candidate for further development. The structural diversity offered by the 6-methyl and 4-(4-methylphenyl) substituents allows for fine-tuning of its pharmacological profile, opening avenues for customization based on specific therapeutic needs.

The synthetic methodologies employed in the preparation of Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate are also worth mentioning. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity. These methods not only ensure the reproducibility of the synthesis but also facilitate scalability for industrial applications. The efficiency of these processes underscores the importance of innovative approaches in modern pharmaceutical chemistry.

The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling and quantum mechanical calculations have provided valuable insights into the structural and electronic characteristics of Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. These studies have helped in predicting its behavior under various conditions and have guided the design of more effective synthetic routes.

In conclusion, Ethyl 6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 299949-24-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.